Cas no 1269797-08-1 (2-(2-fluoroethoxy)-5-methylbenzoic acid)

• Product Name: 2-(2-fluoroethoxy)-5-methylbenzoic acid
• CAS No: 1269797-08-1
• MF: C₁₀H₁₁FO₃
• MW: 198.190946817398
• CID: 5168258
• Update Time: 2025-05-21

2-(2-fluoroethoxy)-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoroethoxy)-5-methylbenzoic acid

• Inchi： 1S/C10H11FO3/c1-7-2-3-9(14-5-4-11)8(6-7)10(12)13/h2-3,6H,4-5H2,1H3,(H,12,13)
• InChI Key： HPJMZARXICLMRD-UHFFFAOYSA-N
• SMILES： FCCOC1C=CC(C)=CC=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5

Additional information on 2-(2-fluoroethoxy)-5-methylbenzoic acid

Introduction to 2-(2-fluoroethoxy)-5-methylbenzoic acid (CAS No. 1269797-08-1)

2-(2-fluoroethoxy)-5-methylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1269797-08-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This benzoic acid derivative features a fluoroethoxy substituent at the 2-position and a methyl group at the 5-position of the aromatic ring, which endows it with unique chemical and biological properties. The structural configuration of this compound makes it a promising candidate for further exploration in drug discovery and development, particularly in the synthesis of novel therapeutic agents.

The molecular structure of 2-(2-fluoroethoxy)-5-methylbenzoic acid consists of a benzene core substituted with a fluoroethoxy group (–OCH₂CH₂F) and a methyl group (–CH₃). The presence of the fluoroethoxy moiety is particularly noteworthy, as fluorine-containing compounds are frequently incorporated into pharmaceuticals due to their ability to enhance metabolic stability, binding affinity, and overall pharmacological activity. The methyl group at the 5-position further modulates the electronic properties of the aromatic ring, influencing its reactivity and interaction with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of benzoic acid derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, analgesic, and anticancer applications. The unique structural features of 2-(2-fluoroethoxy)-5-methylbenzoic acid suggest that it may exhibit inhibitory activity against specific enzymes or receptors involved in disease pathways. For instance, its fluorinated ethoxy group could interact with hydrophobic pockets of target proteins, while the methyl substituent might enhance binding through van der Waals interactions.

One of the most compelling aspects of 2-(2-fluoroethoxy)-5-methylbenzoic acid is its potential as a scaffold for drug design. Medicinal chemists often modify existing structures to optimize pharmacokinetic and pharmacodynamic properties. The fluoroethoxy group, in particular, is known to improve oral bioavailability and resistance to enzymatic degradation. By leveraging this structural motif, researchers can develop analogs with enhanced efficacy and reduced side effects. The synthesis of 2-(2-fluoroethoxy)-5-methylbenzoic acid typically involves multi-step organic reactions, including etherification and carboxylation processes, which highlight its synthetic complexity and value as a research chemical.

Recent advancements in computational chemistry have facilitated the rapid screening of compounds like 2-(2-fluoroethoxy)-5-methylbenzoic acid for biological activity. Virtual screening techniques allow researchers to predict how a molecule might interact with biological targets based on its structure. This approach has been instrumental in identifying lead compounds for further experimental validation. In addition, high-throughput screening (HTS) technologies enable the rapid testing of thousands of compounds for specific biological endpoints, accelerating the drug discovery process.

The pharmacological profile of 2-(2-fluoroethoxy)-5-methylbenzoic acid is still under investigation, but preliminary studies suggest that it may possess anti-inflammatory properties. Benzoic acid derivatives are known to modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The fluoroethoxy group in this compound could enhance its ability to interact with these enzymes, potentially leading to more potent anti-inflammatory effects. Furthermore, its structural similarity to known analgesics suggests that it may also exhibit pain-relieving properties.

In conclusion, 2-(2-fluoroethoxy)-5-methylbenzoic acid (CAS No. 1269797-08-1) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for benzoic acid derivatives, compounds like this one are likely to play a crucial role in future drug development efforts. The combination of synthetic chemistry expertise and advanced computational methods will be essential in fully realizing the therapeutic potential of this compound and its derivatives.